Cas no 1210963-09-9 (3,9-Diazabicyclo[4.2.1]nonan-4-one)

3,9-Diazabicyclo[4.2.1]nonan-4-one structure

1210963-09-9 structure

Product Name:3,9-Diazabicyclo[4.2.1]nonan-4-one

CAS No:1210963-09-9

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD12755865

CID:842726

PubChem ID:45792699

Update Time:2025-04-19

3,9-Diazabicyclo[4.2.1]nonan-4-one Chemical and Physical Properties

Names and Identifiers

- 3,9-Diazabicyclo[4.2.1]nonan-4-one
- 3,9-Diazabicyclo[4.2.1]nonan-4-one
- 4,9-diazabicyclo[4.2.1]nonan-3-one
- MDL： MFCD12755865
- Inchi： 1S/C7H12N2O/c10-7-3-5-1-2-6(9-5)4-8-7/h5-6,9H,1-4H2,(H,8,10)
- InChI Key： OJDDWFBNQVXOPZ-UHFFFAOYSA-N
- SMILES： O=C1CC2CCC(CN1)N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0

3,9-Diazabicyclo[4.2.1]nonan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM200712-1g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95%	1g	$916	2021-08-05
Chemenu	CM200712-1g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95%	1g	$316	2023-11-22
TRC	S684408-25mg	rac-(1S,6R)-3,9-Diazabicyclo[4.2.1]nonan-4-one	1210963-09-9		25mg	$ 70.00	2022-06-03
TRC	S684408-50mg	rac-(1S,6R)-3,9-Diazabicyclo[4.2.1]nonan-4-one	1210963-09-9		50mg	$ 95.00	2022-06-03
TRC	S684408-250mg	rac-(1S,6R)-3,9-Diazabicyclo[4.2.1]nonan-4-one	1210963-09-9		250mg	$ 340.00	2022-06-03
eNovation Chemicals LLC	Y1002827-5g	3,9-Diazabicyclo[4.2.1]nonan-4-one HCl salt	1210963-09-9	95%	5g	$1500	2024-07-24
Enamine	EN300-89023-0.05g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.05g	$76.0	2025-02-21
Enamine	EN300-89023-0.1g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.1g	$113.0	2025-02-21
Enamine	EN300-89023-0.25g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.25g	$162.0	2025-02-21
Enamine	EN300-89023-0.5g	3,9-diazabicyclo[4.2.1]nonan-4-one	1210963-09-9	95.0%	0.5g	$310.0	2025-02-21

3,9-Diazabicyclo[4.2.1]nonan-4-one Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

1210963-09-9 (3,9-Diazabicyclo[4.2.1]nonan-4-one) Related Products

Recommended suppliers

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Senfeida Chemical Co., Ltd

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.